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Introduction
These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of Clethodim, a selective, post-emergence herbicide for

the control of annual and perennial grasses in a variety of broadleaf crops.[1][2][3][4]

Clethodim's utility in research settings stems from its high degree of selectivity, allowing for the

study of broadleaf crops in environments where grass weed pressure is a significant variable.

[5] This document outlines Clethodim's mechanism of action, provides detailed experimental

protocols, summarizes quantitative data on application rates and efficacy, and discusses

important considerations such as adjuvant use and tank-mixing.

Clethodim belongs to the cyclohexanedione chemical family and acts as a systemic herbicide.

It is absorbed through the foliage and translocated to the growing points of the grass weeds,

where it inhibits the enzyme acetyl-CoA carboxylase (ACCase). This enzyme is critical for fatty

acid synthesis, a process essential for the formation of cell membranes. Broadleaf plants

possess a form of ACCase that is not susceptible to Clethodim, which accounts for the

herbicide's selectivity. Inhibition of ACCase in grasses leads to a cessation of growth, followed

by chlorosis and necrosis of young tissues, with complete control typically observed within 7 to

21 days.

Data Presentation
The following tables summarize key quantitative data derived from various research studies on

Clethodim application.
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Table 1: Recommended Clethodim Application Rates for Various Broadleaf Crops
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Crop Formulation
Application
Rate (per acre)

Application
Rate (per
hectare)

Notes

Soybeans 120 g/L EC 8 - 16 fl. oz. 120 - 250 mL

Apply when

grass weeds are

young and

actively growing

(2-4 leaf stage).

Cotton 240 g/L EC 8 - 16 fl. oz. 150 - 250 mL

Apply as a foliar

spray during

active weed

growth.

Canola 240 g/L EC
6 fl. oz. (max per

season)
Up to 500 mL

Late applications

or higher rates

can cause

significant yield

loss.

Sunflowers 240 g/L EC 8 - 10 fl. oz. 150 - 250 mL

Apply during

early weed

growth stages.

Peanuts 120 g/L EC 8 - 16 fl. oz. 120 - 250 mL
Apply post-

emergence.

Sugar Beets 240 g/L EC 9 - 12 fl. oz. 180 - 250 mL

Apply when

grasses are

actively growing

and not under

stress.

Potatoes 240 g/L EC 9 - 12 fl. oz. 180 - 250 mL

Ensure active

grass growth for

optimal results.

Alfalfa 120 g/L EC 8 - 16 fl. oz. 120 - 250 mL
Apply post-

emergence.
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Clover 240 g/L EC 6 - 8 fl. oz. 150 - 250 mL

Apply when

clover is

established and

not under stress.

Table 2: Recommended Adjuvants for Use with Clethodim

Adjuvant Type Recommended Rate Notes

Crop Oil Concentrate (COC) 1.0% v/v or 1 qt/acre

Essential for effective

penetration and uptake.

Contains at least 80% oil and

15% emulsifier.

Methylated Seed Oil (MSO) 0.5 - 1.0% v/v
Can improve uptake and

efficacy.

Ammonium Sulfate (AMS) 2.5 - 4.0 lbs/acre

May be added to improve

control of certain grass

species.

Table 3: Summary of Clethodim Tank-Mix Interactions with Broadleaf Herbicides
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Broadleaf
Herbicide

Interaction with
Clethodim

Effect on Grass
Control

Mitigation Strategy

Acifluorfen Antagonistic Reduced

Sequential application

(apply Clethodim 1

day before broadleaf

herbicide).

Lactofen Antagonistic Reduced
Sequential

application.

Bentazon Antagonistic Reduced
Sequential

application.

2,4-DB Synergistic Increased
Tank-mixing can be

beneficial.

Bromoxynil
No significant

interaction
None Can be tank-mixed.

Glyphosate
Potentially

Antagonistic

May be reduced,

especially under

stressful conditions

Increase Clethodim

rate slightly if tank-

mixing.

Dicamba Antagonistic Reduced
Sequential application

is recommended.

2,4-D Amine Highly Antagonistic Significantly Reduced Avoid tank-mixing.

Experimental Protocols
The following protocols are designed for research purposes to evaluate the efficacy and

phytotoxicity of Clethodim on broadleaf crops.

Protocol 1: Clethodim Efficacy and Dose-Response
Study
Objective: To determine the effective dose of Clethodim for controlling specific grass weed

species in a given broadleaf crop and to establish a dose-response curve.
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Materials:

Clethodim formulation (e.g., 240 g/L EC)

Adjuvant (e.g., Crop Oil Concentrate)

Research plots with established broadleaf crop and target grass weed populations

Calibrated research sprayer

Personal Protective Equipment (PPE)

Weed biomass collection bags

Drying oven

Scale

Methodology:

Experimental Design: Randomized Complete Block Design (RCBD) with a minimum of four

replications.

Plot Size: Minimum of 3m x 6m to allow for representative sampling and minimize edge

effects.

Treatments:

Untreated Control (no herbicide application)

Adjuvant only Control

A minimum of five graded doses of Clethodim (e.g., 0.25x, 0.5x, 1x, 2x, 4x the

recommended label rate). The 1x rate should be based on the target weed and crop.

Application:

Apply treatments post-emergence when the target grass weeds are at the 2-6 leaf stage

and actively growing.
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Ensure the sprayer is properly calibrated to deliver the intended volume (e.g., 10-20

gallons per acre).

Mix Clethodim and the recommended rate of adjuvant in water according to the

calculated rates for each treatment.

Data Collection:

Visual Weed Control Ratings: Assess weed control at 7, 14, and 28 days after treatment

(DAT) using a 0-100% scale (0 = no control, 100 = complete death of weeds).

Crop Phytotoxicity: Visually assess crop injury at 7, 14, and 28 DAT on a 0-100% scale (0

= no injury, 100 = crop death).

Weed Biomass: At 28 DAT, collect all above-ground weed biomass from a designated

quadrat (e.g., 0.5m²) within each plot. Dry the biomass at 70°C to a constant weight and

record the dry weight.

Crop Yield: At crop maturity, harvest the designated yield area from the center of each plot

and determine the yield.

Statistical Analysis: Analyze data using Analysis of Variance (ANOVA). Fit the dose-response

data to a non-linear regression model (e.g., log-logistic) to determine the GR₅₀ (the dose

required to reduce weed growth by 50%).

Protocol 2: Clethodim and Broadleaf Herbicide Tank-Mix
Compatibility Study
Objective: To evaluate the potential for antagonism or synergy when tank-mixing Clethodim
with a broadleaf herbicide for weed control in a broadleaf crop.

Materials:

Clethodim formulation

Broadleaf herbicide formulation

Adjuvant (as recommended for both herbicides)
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Research plots with the target crop and a mix of grass and broadleaf weeds

Calibrated research sprayer

PPE

Methodology:

Experimental Design: RCBD with a factorial arrangement of treatments and a minimum of

four replications.

Plot Size: As described in Protocol 1.

Treatments:

Untreated Control

Clethodim applied alone (at the recommended rate)

Broadleaf herbicide applied alone (at the recommended rate)

Clethodim + Broadleaf herbicide tank-mixed

Sequential application: Clethodim followed by the broadleaf herbicide 1 day later

Sequential application: Broadleaf herbicide followed by Clethodim 1 day later

Application: Apply treatments at the appropriate weed and crop growth stage as

recommended by the herbicide labels.

Data Collection:

Visual Weed Control Ratings: Assess control of both grass and broadleaf weeds

separately at 7, 14, and 28 DAT.

Crop Phytotoxicity: Assess crop injury at 7, 14, and 28 DAT.

Weed Biomass: At 28 DAT, collect and separate grass and broadleaf weed biomass from a

designated quadrat, then dry and weigh.
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Crop Yield: Harvest and determine the yield at crop maturity.

Statistical Analysis: Analyze data using ANOVA to determine significant interactions between

the herbicides. Compare the efficacy of the tank-mix and sequential applications to the

herbicides applied alone to identify antagonism or synergy.

Mandatory Visualizations
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Caption: Clethodim's mechanism of action pathway.
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Phase 1: Planning & Setup

Phase 2: Execution

Phase 3: Data Collection

Phase 4: Analysis & Reporting
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Caption: General workflow for a herbicide efficacy research trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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